Cas no 2168382-62-3 (3-(azetidin-2-yl)-1H-pyrazole)

• Product Name: 3-(azetidin-2-yl)-1H-pyrazole
• CAS No: 2168382-62-3
• MF: C₆H₉N₃
• MW: 123.155760526657
• CID: 6406048
• PubChem ID: 155906475
• Update Time: 2025-10-29

3-(azetidin-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-2-yl)-1H-pyrazole
• 1H-Pyrazole, 3-(2-azetidinyl)-
• starbld0008549
• EN300-1297149
• 2168382-62-3

• Inchi： 1S/C6H9N3/c1-3-7-5(1)6-2-4-8-9-6/h2,4-5,7H,1,3H2,(H,8,9)
• InChI Key： CJXLGMYFPUVARV-UHFFFAOYSA-N
• SMILES： N1C=CC(C2CCN2)=N1

Computed Properties

• Exact Mass: 123.079647300g/mol
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• Density: 1.198±0.06 g/cm3(Predicted)
• Boiling Point: 307.9±30.0 °C(Predicted)
• pka: 13.89±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(azetidin-2-yl)-1H-pyrazole

Recent Advances in the Study of 3-(azetidin-2-yl)-1H-pyrazole (CAS: 2168382-62-3) in Chemical Biology and Pharmaceutical Research

The compound 3-(azetidin-2-yl)-1H-pyrazole (CAS: 2168382-62-3) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic structure, featuring an azetidine ring fused with a pyrazole moiety, has attracted significant attention due to its unique physicochemical properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block for drug discovery, particularly in the development of kinase inhibitors and GPCR modulators. The structural rigidity conferred by the azetidine ring, combined with the hydrogen-bonding capabilities of the pyrazole, makes this compound an attractive candidate for medicinal chemistry optimization.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a selective JAK2 inhibitor, showing promising results in preclinical models of myeloproliferative disorders. The research team utilized structure-activity relationship (SAR) studies to optimize the 3-(azetidin-2-yl)-1H-pyrazole scaffold, achieving nanomolar potency while maintaining excellent selectivity over other JAK isoforms. The compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, was attributed to the azetidine ring's constrained geometry, which reduces off-target interactions and metabolic liabilities.

In the field of CNS drug discovery, researchers have investigated 3-(azetidin-2-yl)-1H-pyrazole derivatives as potential σ1 receptor modulators. A recent Nature Communications paper reported that specific substitutions on the pyrazole ring can dramatically alter receptor binding affinity and functional activity. The study identified several lead compounds with potential applications in neuropathic pain management and neurodegenerative diseases. Molecular dynamics simulations revealed that the azetidine nitrogen forms critical hydrogen bonds with key residues in the σ1 receptor binding pocket, explaining the observed structure-activity relationships.

The synthetic accessibility of 3-(azetidin-2-yl)-1H-pyrazole has also been improved through recent methodological advances. A 2024 Organic Letters publication described a novel one-pot synthesis route using visible-light photocatalysis, achieving higher yields and better stereocontrol compared to traditional methods. This development is particularly significant for scaling up production for preclinical and clinical studies. The new synthetic approach also enables easier introduction of diverse substituents, facilitating the exploration of novel structure-activity relationships.

From a safety perspective, recent toxicological studies have shown that the 3-(azetidin-2-yl)-1H-pyrazole core exhibits favorable in vitro safety profiles, with minimal cytotoxicity observed in hepatocyte and cardiomyocyte assays. However, researchers caution that specific substitutions can significantly impact toxicity, emphasizing the need for careful structural optimization. The compound's metabolic stability has been confirmed in human liver microsome studies, with the azetidine ring demonstrating remarkable resistance to oxidative metabolism compared to larger saturated heterocycles.

Looking forward, several pharmaceutical companies have included 3-(azetidin-2-yl)-1H-pyrazole derivatives in their preclinical pipelines, targeting indications ranging from oncology to inflammatory diseases. The scaffold's versatility and demonstrated success in multiple target classes suggest it will remain an important focus of medicinal chemistry research in the coming years. Ongoing studies are exploring its potential in PROTAC design and covalent inhibitor development, further expanding its applications in drug discovery.